Cas no 856587-91-2 (7-Amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

• Product Name: 7-Amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• CAS No: 856587-91-2
• MF: C₇H₆N₄O₃
• MW: 194.147540569305
• CID: 5739643
• PubChem ID: 136315610
• Update Time: 2023-11-10

7-Amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 7-amino-4,5-dihydro-5-oxo-
• 856587-91-2
• 7-AMINO-5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLICACID
• 7-amino-5-oxo-4H,5H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
• 7-AMINO-5-HYDROXYPYRAZOLO[1,5-A]PYRIMIDINE-3-CARBOXYLIC ACID
• EN300-1130027
• 7-Amino-5-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylic acid

• Inchi： 1S/C7H6N4O3/c8-4-1-5(12)10-6-3(7(13)14)2-9-11(4)6/h1-2H,8H2,(H,10,12)(H,13,14)
• InChI Key： ODAUVYZKZOPAKJ-UHFFFAOYSA-N
• SMILES： C12=C(C(O)=O)C=NN1C(N)=CC(=O)N2

Computed Properties

• Exact Mass: 194.04399007g/mol
• Monoisotopic Mass: 194.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.99±0.1 g/cm3(Predicted)
• Boiling Point: 370.0±42.0 °C(Predicted)
• pka: 11.48±0.40(Predicted)